Cas no 20735-05-1 (9H-Xanthene, 9,9-dichloro-)
9H-Xanthene, 9,9-dichloro- structure
Product Name:9H-Xanthene, 9,9-dichloro-
CAS No:20735-05-1
MF:C13H8Cl2O
MW:251.108021736145
CID:3903115
PubChem ID:12998423
Update Time:2025-04-22
9H-Xanthene, 9,9-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthene, 9,9-dichloro-
- InChI=1/C13H8Cl2O/c14-13(15)9-5-1-3-7-11(9)16-12-8-4-2-6-10(12)13/h1-8
- DTXSID90514621
- SCHEMBL8984710
- 9,9-dichloro-xanthene
- 9,9-dichloroxanthene
- 20735-05-1
- DB-156847
- 9,9-dichloro-9H-xanthene
-
- Inchi： 1S/C13H8Cl2O/c14-13(15)9-5-1-3-7-11(9)16-12-8-4-2-6-10(12)13/h1-8H
- InChI Key： SGGIHYKPQIJQJS-UHFFFAOYSA-N
- SMILES： ClC1(C2C=CC=CC=2OC2C=CC=CC1=2)Cl
Computed Properties
- Exact Mass: 249.9952203g/mol
- Monoisotopic Mass: 249.9952203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 9.2Ų
9H-Xanthene, 9,9-dichloro- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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